Cas no 76311-49-4 (3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione)

• Product Name: 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione
• CAS No: 76311-49-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3534466
• PubChem ID: 13053010
• Update Time: 2025-10-19

3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione Chemical and Physical Properties

Names and Identifiers

• SPIRO[NAPHTHALENE-1(2H),5'-OXAZOLIDINE]-2',4'-DIONE, 3,4-DIHYDRO-
• 3,4-dihydro-2H-spiro[naphthalene-1,2'-[1,4]oxazolidine]-3',5'-dione
• 866-267-8
• CHEMBL285628
• spiro[1,2,3,4-tetrahydronaphthalene-1,5''-(tetrahydro[1,3]oxazolane)]-2'',4''-dione
• SCHEMBL11470039
• spiro[1,3-oxazolidine-5,4'-2,3-dihydro-1H-naphthalene]-2,4-dione
• 76311-49-4
• BDBM50022438
• EN300-205845
• BDA31149
• 3,4-dihydro-2H-spiro(naphthalene-1,2'-(1,4)oxazolidine)-3',5'-dione
• Z1509167906
• AKOS033742737
• 3,4-dihydro-2H,2''H,4''H-spiro[naphthalene-1,5''-[1,3]oxazolidine]-2'',4''-dione
• 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione

• Inchi： 1S/C12H11NO3/c14-10-12(16-11(15)13-10)7-3-5-8-4-1-2-6-9(8)12/h1-2,4,6H,3,5,7H2,(H,13,14,15)
• InChI Key： SOKLCOPCKATUMT-UHFFFAOYSA-N
• SMILES： C12(C(=O)NC(=O)O1)C1=C(C=CC=C1)CCC2

Computed Properties

• Exact Mass: 217.07389321Da
• Monoisotopic Mass: 217.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA

3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione

Recent Advances in the Study of 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione (CAS: 76311-49-4)

The compound 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione (CAS: 76311-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic oxazolidinedione derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential biomedical applications, particularly in the context of anti-inflammatory and anticancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione, highlighting its efficient production via a novel catalytic spirocyclization method. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. The study also identified key intermediates in the synthesis process, providing a foundation for further structural modifications to enhance its bioactivity.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potent anti-inflammatory effects. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study proposed that the compound's mechanism of action involves the modulation of the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, emerging research has highlighted the anticancer potential of this compound. A 2023 study in European Journal of Pharmacology investigated its effects on various cancer cell lines, including breast and lung cancer. The results indicated that 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione induces apoptosis in cancer cells through the activation of caspase-3 and PARP cleavage. The study also noted its selective cytotoxicity towards cancer cells, sparing normal cells, which underscores its potential as a targeted anticancer agent.

Despite these promising findings, challenges remain in the clinical translation of 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione. Pharmacokinetic studies are needed to evaluate its bioavailability, metabolism, and toxicity profiles. Additionally, further structural optimization may be required to improve its drug-like properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound towards preclinical and clinical development.

In conclusion, 3,4-dihydro-2H-spironaphthalene-1,2'-1,4oxazolidine-3',5'-dione (CAS: 76311-49-4) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent studies have elucidated its synthesis, mechanism of action, and therapeutic potential, paving the way for future research and applications in the field of chemical biology and medicine.